Cas no 131986-35-1 (Pyridine, 3-(4-butoxy-1,2,5-thiadiazol-3-yl)-1,2,5,6-tetrahydro-1-methyl-)

• Product Name: Pyridine, 3-(4-butoxy-1,2,5-thiadiazol-3-yl)-1,2,5,6-tetrahydro-1-methyl-
• CAS No: 131986-35-1
• MF: C₁₂H₁₉N₃OS
• MW: 253.3637611866
• CID: 1234125
• PubChem ID: 15033741
• Update Time: 2025-04-20

Pyridine, 3-(4-butoxy-1,2,5-thiadiazol-3-yl)-1,2,5,6-tetrahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(4-butoxy-1,2,5-thiadiazol-3-yl)-1,2,5,6-tetrahydro-1-methyl-
• 3-butoxy-4-(1-methyl-3,6-dihydro-2H-pyridin-5-yl)-1,2,5-thiadiazole
• BDBM50003351
• 3-(4-Butoxy-1,2,5-thiadiazol-3-yl)-1,2,5,6-tetrahydro-1-methylpyridine
• DB-377934
• SCHEMBL6906658
• 5-(4-Butoxy-1,2,5-thiadiazol-3-yl)-1-methyl-1,2,3,6-tetrahydropyridine
• 5-(4-Butoxy-[1,2,5]thiadiazol-3-yl)-1-methyl-1,2,3,6-tetrahydro-pyridine; oxalic acid
• 3-(4-butoxy-1,2,5-thiadiazol-3-yl)-1-methyl-1,2,5,6-tetrahydropyridine
• 131986-35-1
• CHEMBL101054
• 5-(4-Butoxy-[1,2,5]thiadiazol-3-yl)-1-methyl-1,2,3,6-tetrahydro-pyridine
• L004167
• DTXSID40567268

• Inchi： 1S/C12H19N3OS/c1-3-4-8-16-12-11(13-17-14-12)10-6-5-7-15(2)9-10/h6H,3-5,7-9H2,1-2H3
• InChI Key： MHWUWCDFTFBXNV-UHFFFAOYSA-N
• SMILES： S1N=C(C(C2=CCCN(C)C2)=N1)OCCCC

Computed Properties

• Exact Mass: 253.12507
• Monoisotopic Mass: 253.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 38.25